Cas no 462066-61-1 (1-(Methylamino)-3-(4-methylpiperazin-1-yl)propan-2-ol)

• Product name: 1-(Methylamino)-3-(4-methylpiperazin-1-yl)propan-2-ol
• CAS No: 462066-61-1
• MF: C₉H₂₁N₃O
• MW: 187.28254
• MDL: MFCD00776867
• CID: 930273
• PubChem ID: 4713460

1-(Methylamino)-3-(4-methylpiperazin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Methylamino)-3-(4-methylpiperazin-1-yl)propan-2-ol
• 1-(DIMETHYLAMINO)-3-PIPERAZIN-1-YLPROPAN-2-OL
• 1-(Methylamino)-3-(4-methylpiperazin-1-yl)-2-propanol
• 1-Piperazineethanol,4-methyl--alpha--[(methylamino)methyl]-(9CI)
• AC1NFT03
• AG-F-59202
• CTK4I9233
• MolPort-004-370-613
• Oprea1_086996
• Oprea1_744654
• SureCN3967935
• SY011691
• DB-070721
• EN300-74778
• SCHEMBL3967935
• C9H21N3O
• A872274
• CS-0217467
• Z330820086
• AKOS000217094
• AKOS016050017
• AC6180
• MFCD00776867
• 462066-61-1

• MDL： MFCD00776867
• Inchi： InChI=1S/C9H21N3O/c1-10-7-9(13)8-12-5-3-11(2)4-6-12/h9-10,13H,3-8H2,1-2H3
• InChI Key： VCDXYRUOTHQYNM-UHFFFAOYSA-N
• SMILES： CNCC(O)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 187.16800
• Monoisotopic Mass: 187.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.74000
• LogP: -0.91920

1-(Methylamino)-3-(4-methylpiperazin-1-yl)propan-2-ol Security Information

1-(Methylamino)-3-(4-methylpiperazin-1-yl)propan-2-ol Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(Methylamino)-3-(4-methylpiperazin-1-yl)propan-2-ol

Compound CAS No. 462066-61-1: 1-(Methylamino)-3-(4-methylpiperazin-1-yl)propan-2-ol

The compound with CAS No. 462066-61-1, known as 1-(Methylamino)-3-(4-methylpiperazin-1-yl)propan-2-ol, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a methylamino group, a piperazine ring, and a hydroxyl group in a propanol backbone. The methylamino group contributes to the molecule's basicity and potential for hydrogen bonding, while the 4-methylpiperazin ring adds rigidity and additional sites for functionalization. The propanol backbone provides flexibility and serves as a platform for further chemical modifications.

Recent studies have highlighted the importance of this compound in drug discovery efforts, particularly in the development of bioactive molecules with potential therapeutic applications. Researchers have explored its ability to act as a scaffold for constructing bioisosteres, which are structural analogs of biologically active compounds that can enhance pharmacokinetic properties such as solubility and bioavailability. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain enzyme targets associated with neurodegenerative diseases.

In addition to its role in drug discovery, 1-(Methylamino)-3-(4-methylpiperazin-1-yl)propan-2-ol has been investigated for its potential in materials science applications. Its ability to form stable complexes with metal ions has led to its use as a ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A notable example is its application in creating porous materials with high surface areas, which are valuable for gas storage and catalysis.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and reductions. A common approach involves the reaction of an appropriate amino alcohol intermediate with a methylating agent to introduce the methylamino group, followed by cyclization to form the piperazine ring. Optimization of reaction conditions has been a focus of recent research to improve yield and purity, as highlighted in a 2023 paper in *Organic Process Research & Development*.

From an environmental standpoint, the compound's biodegradability and ecological impact have also been studied. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its industrial applications and waste management.

In conclusion, CAS No. 462066-61-1 represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for researchers seeking innovative solutions in drug development and materials science.